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Compound of Interest

Compound Name: 1,3-Dichlorobutane

cat. No.: B052869

An In-depth Technical Guide on the Physical Properties of 1,3-Dichlorobutane

For researchers, scientists, and professionals in drug development, a precise understanding of
the physical properties of chemical compounds is fundamental. This guide provides a detailed
overview of the boiling point and density of 1,3-Dichlorobutane, including experimental
protocols for their determination.

Core Physical Properties of 1,3-Dichlorobutane

1,3-Dichlorobutane is a chlorinated hydrocarbon with the molecular formula C4H8CI2.[1][2] It
is a colorless liquid at room temperature and sees use as a building block in organic synthesis.
[1][2] Accurate knowledge of its physical characteristics, such as boiling point and density, is
crucial for its application in various chemical processes.

Quantitative Data Summary

The boiling point and density of 1,3-Dichlorobutane are well-documented in chemical
literature. The following table summarizes these key physical properties.

Property Value Conditions
- ) at standard atmospheric
Boiling Point 134 °C )
pressure (lit.)[1]
Boiling Point 133 °C Not specified
Density 1.115 g/mL at 25 °C (lit.)[1]
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Experimental Determination Protocols

The following sections detail standardized laboratory methods for the experimental
determination of the boiling point and density of a liquid compound such as 1,3-
Dichlorobutane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[3] It is a characteristic physical property that can be used for identification and purity
assessment.[3][4]

Micro-Boiling Point Determination Method:
This method is suitable when only a small volume of the sample is available.[5]

o Apparatus: A small test tube, a capillary tube (sealed at one end), a thermometer, a heating
apparatus (e.g., a Thiele tube or a melting point apparatus), and a heat transfer fluid (e.g.,
mineral oil).[3][5]

e Procedure:

o

A small amount of 1,3-Dichlorobutane is placed in the small test tube.
o The capillary tube is placed inside the test tube with its open end downwards.[3]

o The apparatus is heated slowly. Initially, a stream of air bubbles will be observed escaping
from the capillary tube.

o As the temperature approaches the boiling point, the rate of bubbling will increase as the
air is replaced by the vapor of the liquid.[6]

o When a continuous and rapid stream of bubbles is observed, the heating is stopped.[5][6]

o The liquid is allowed to cool. The temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.[4][5]

Determination of Density
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Density is the mass of a substance per unit volume.[7] For liquids, it is typically measured in
grams per milliliter (g/mL).

Method using a Graduated Cylinder and Balance:

This is a straightforward method for routine density measurements.[8][9]
o Apparatus: A graduated cylinder, and a digital balance.[8][10]

» Procedure:

o The mass of the clean and dry graduated cylinder is measured using the digital balance
and recorded.[10]

o A known volume of 1,3-Dichlorobutane is carefully added to the graduated cylinder. The
volume is read from the bottom of the meniscus at eye level to avoid parallax error.[8]

o The mass of the graduated cylinder containing the liquid is measured and recorded.[8]

o The mass of the liquid is calculated by subtracting the mass of the empty graduated
cylinder from the mass of the cylinder with the liquid.[10]

o The density is then calculated using the formula: Density = Mass / Volume.[7][8]

o For improved accuracy, the measurements should be repeated multiple times, and the
average density calculated.[8][10]

Logical Workflow for Property Determination

The following diagram illustrates the logical workflow for the determination and reporting of the
physical properties of a liquid compound like 1,3-Dichlorobutane.
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Workflow for Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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